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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for establishing and utilizing animal
models to investigate the efficacy and mechanism of ETN029, a Delta-like ligand 3 (DLL3)-
targeting radioligand therapy. The protocols outlined below are intended to facilitate
reproducible preclinical studies of ETN029.

Introduction to ETN029

ETNO029 is a promising therapeutic agent composed of a macrocyclic peptide with high affinity
for DLL3, an atypical Notch ligand selectively expressed on the surface of neuroendocrine
neoplasms such as small cell lung cancer (SCLC) and neuroendocrine prostate cancer
(NEPC).[1][2] ETNO29 is chelated with a radioisotope, such as Actinium-225 ([2°Ac]Ac-
ETNO029) for therapy or Indium-111 ([**2In]In-ETNO029) for imaging, to enable targeted delivery
of radiation to tumor cells.[3][4] The therapeutic mechanism of [22°Ac]Ac-ETN029 involves
internalization of the radioligand upon binding to DLL3, leading to DNA double-strand breaks
and subsequent cancer cell death, a process that can be monitored by the phosphorylation of
H2AX (yH2AX).[1][5]
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Animal Models for ETN029 Research

The selection of an appropriate animal model is critical for the preclinical evaluation of ETN029.

Based on existing research, the following xenograft models are recommended:

SHP-77 Cell-Derived Xenograft (CDX) Model: Derived from a human SCLC cell line, this
model is valuable for studying atypical SCLC biology.[3]

NCI-H69 Cell-Derived Xenograft (CDX) Model: A classical human SCLC cell line that serves
as a standard model for this disease.

CT26-DLL3 Syngeneic Model: This model utilizes the murine colon carcinoma cell line CT26,
which has been engineered to express human DLL3.[1][6] This allows for the evaluation of
ETNO029 in an immunocompetent setting.

Experimental Protocols
Cell Culture and Preparation

Protocol 3.1.1: Culture of SHP-77 and NCI-H69 Cells

Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS).
Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% COa.
Subculture:

o For the adherent SHP-77 cells, detach cells using Trypsin-EDTA when they reach 80-90%
confluency.[3]

o For the suspension NCI-H6E9 cells, split the culture 1:4 to 1:8 every 2-3 days.[1]

Cell Viability: Before injection, assess cell viability using a trypan blue exclusion assay. Only
use cell suspensions with >95% viability.

Protocol 3.1.2: Generation and Culture of CT26-DLL3 Cells

e Generation: Transduce CT26.WT cells with a lentiviral vector encoding human DLL3.[1]
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o Selection: Select for successfully transduced cells using a selection marker, such as
puromycin (10pg/ml).[1]

e Culture Medium: RPMI-1640 supplemented with 10% FBS and the appropriate selection
agent.

 Verification: Confirm DLL3 expression using flow cytometry or western blotting.[1]

Establishment of Xenograft Models

Protocol 3.2.1: Subcutaneous Xenograft Implantation

e Animals: Use immunodeficient mice (e.g., athymic nude or NOD/SCID) for SHP-77 and NCI-
H69 xenografts.[3] Use BALB/c mice for the CT26-DLL3 syngeneic model.[6]

o Cell Preparation: Resuspend the required number of cells in sterile phosphate-buffered
saline (PBS) or a mixture of PBS and Matrigel (1:1 ratio).

« Injection: Subcutaneously inject the cell suspension into the flank of each mouse.
e Tumor Growth Monitoring:
o Measure tumor dimensions at least twice weekly using digital calipers.
o Calculate tumor volume using the formula: Tumor Volume (mms3) = (Length x Width?) / 2.

o Randomize animals into treatment groups when tumors reach a predetermined size (e.qg.,
100-200 mms).

In Vivo Efficacy Studies

Protocol 3.3.1: Administration of [22Ac]Ac-ETN029

e Dosing: Administer a single dose of [22°Ac]Ac-ETN029 (e.g., 0.35-1.4 uCi) via intravenous
(tail vein) injection.[1]

e Monitoring:

o Continue to measure tumor volume twice weekly.
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o Monitor animal body weight and overall health status.

o Record survival data.

» Endpoint: Euthanize animals when tumors reach a predetermined maximum size or if signs
of significant toxicity are observed, in accordance with institutional animal care and use
committee (IACUC) guidelines.

Biodistribution Studies

Protocol 3.4.1: Biodistribution of [*77Lu]Lu-ETN029
o Administration: Inject [*”’Lu]Lu-ETNO029 intravenously into tumor-bearing mice.

» Tissue Collection: At predetermined time points (e.g., 24 hours), euthanize the mice and
dissect tumors and major organs (e.g., kidneys, liver, spleen, lungs, heart, muscle, bone).[1]

o Radioactivity Measurement:
o Weigh each tissue sample.
o Measure the radioactivity in each sample using a gamma counter.

o Include standards of the injected dose to calculate the percentage of injected dose per
gram of tissue (%ID/g).

o Data Analysis: Calculate the mean %ID/g * standard deviation for each tissue and determine
the tumor-to-organ ratios.

In Vivo Imaging
Protocol 3.5.1: SPECT/CT Imaging with [*1In]In-ETN029

e Administration: Inject [***In]In-ETNO029 intravenously into tumor-bearing mice.
e Imaging:

o At desired time points, anesthetize the mice.
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o Acquire whole-body SPECT and CT images using a preclinical imaging system.

o Use appropriate energy windows for 111In and a suitable collimator.

e Image Analysis:
o Reconstruct and co-register the SPECT and CT images.

o Draw regions of interest (ROIs) over the tumor and other organs to quantify radioactivity
uptake.

Pharmacodynamic Marker Analysis

Protocol 3.6.1: yH2AX Immunohistochemistry

o Tumor Collection: At a specified time after [22°Ac]Ac-ETN029 treatment, excise tumors and
fix them in 10% neutral buffered formalin.

o Tissue Processing: Embed the fixed tumors in paraffin and section them.
e Staining:
o Perform antigen retrieval on the tissue sections.
o Incubate with a primary antibody against phosphorylated H2AX (yH2AX).

o Use a secondary antibody conjugated to a detection system (e.g., HRP) and a suitable
chromogen.

e Analysis:
o Image the stained slides using a microscope.

o Quantify the percentage of yH2AX-positive nuclei within the tumor sections.

Data Presentation

Table 1: Biodistribution of [*/’Lu]Lu-ETN029 in SHP-77 Xenograft Model (24h post-injection)
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BENGHE

Tissue Mean %IDIg Standard Deviation
Tumor 12.2 [Insert SD]

Kidney 2.6 [Insert SD]

Liver [Insert Data] [Insert SD]

Spleen [Insert Data] [Insert SD]

Lungs [Insert Data] [Insert SD]

Heart [Insert Data] [Insert SD]

Muscle [Insert Data] [Insert SD]

Bone [Insert Data] [Insert SD]
Tumor-to-Kidney Ratio ~5:1

Note: Data is based on previously reported findings.[1] Researchers should generate their own
data and calculate standard deviations.

Table 2: Efficacy of [22°Ac]Ac-ETN029 in CDX Models (NCI-H69, SHP-77)

Treatment Group Dose (puCi) Tumor Response Survival Outcome
) ) ) [Insert Median
Vehicle Control 0 Progressive Disease ]
Survival]
[22°Ac]Ac-ETNO29 0.35 Tumor Regression Prolonged Survival
Robust Tumor Significantly
[22°Ac]Ac-ETNO29 14

Regression Prolonged Survival

Note: This table summarizes qualitative outcomes from existing literature.[1] Quantitative data
on tumor growth inhibition and survival statistics should be collected.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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